Cas no 1632-84-4 ((4-Isocyanatophenyl)(methyl)sulfane)

• Product Name: (4-Isocyanatophenyl)(methyl)sulfane
• CAS No: 1632-84-4
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 83845
• PubChem ID: 2733316
• Update Time: 2025-04-18

(4-Isocyanatophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 4-(METHYLTHIO)PHENYL ISOCYANATE
• 4-(METHYLSULFANYL)PHENYL ISOCYANATE
• 1-isocyanato-4-(methylthio)benzene
• 1-isocyanato-4-methylsulfanylbenzene
• 1-isocyanato-4-(methylsulfanyl)benzene
• 4-methylthiobenzenisocyanate
• 4-methylthiophenylisocyanate
• p-methylthiophenylisocyanate
• (4-isocyanatophenyl)(Methyl)sulfane
• 1-isocyanato-4-methylsulfanyl-benzene
• 4-(Methylthio)phenyl isocyanate,97%
• 4-(Methylthio)phenyl isocyanate 97%
• 4-(Methylthio)phenyl isocyanate, 97% 10GR
• 4-(METHYLTHIO)PHENylisoCYANATE
• LS-02814
• AKOS005171738
• Benzene, 1-isocyanato-4-(methylthio)-
• W-200153
• 4-METHYLTHIOPHENYL ISOCYANATE
• p-methylthiophenyl isocyanate
• FT-0619089
• MFCD00013878
• C80083
• DTXSID20369843
• 4-(Methylthio)phenyl isocyanate, 97%
• SCHEMBL546217
• GEO-01965
• 1632-84-4
• EN300-146743
• STK504627
• ALBB-007567
• DB-043552
• (4-Isocyanatophenyl)(methyl)sulfane

• MDL： MFCD00013878
• Inchi： 1S/C8H7NOS/c1-11-8-4-2-7(3-5-8)9-6-10/h2-5H,1H3
• InChI Key： QNKQBDZVEKZFBN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)N=C=O
• BRN： 1936612

Computed Properties

• Exact Mass: 165.02500
• Monoisotopic Mass: 165.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• Color/Form: A colorless liquid with a pungent odor
• Density: 1.176 g/mL at 25 °C(lit.)
• Boiling Point: 117-118 °C/8 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: n20/D 1.606(lit.)
• PSA: 54.73000
• LogP: 2.37580
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(4-Isocyanatophenyl)(methyl)sulfane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H318-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-37/38-41-42
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers